Cas no 18674-16-3 (alisol A 24-acetate)

Alisol A 24-acetate is a bioactive triterpenoid compound derived from the rhizome of Alisma orientale, a traditional medicinal plant. It exhibits notable pharmacological properties, including hepatoprotective, anti-inflammatory, and lipid-lowering effects. Structurally, it features a 24-acetate group, enhancing its stability and bioavailability compared to its non-acetylated counterparts. Research suggests its potential in modulating metabolic pathways, particularly in addressing hepatic steatosis and hyperlipidemia. Its mechanism of action involves the regulation of key enzymes and receptors in lipid metabolism, making it a candidate for therapeutic applications in metabolic disorders. The compound is characterized by high purity and standardized analytical profiles, ensuring reproducibility in research and pharmaceutical development.
alisol A 24-acetate structure
alisol A 24-acetate structure
Product Name:alisol A 24-acetate
CAS No:18674-16-3
MF:C32H52O6
MW:532.7517
MDL:MFCD30478880
CID:820418
Update Time:2025-05-27

alisol A 24-acetate Chemical and Physical Properties

Names and Identifiers

    • Alisol A 24-acetate
    • alisol A 24-O-acetate
    • Alisol A 24-monoacetate
    • ALISOL A ACETATE
    • Alisol A monoacetate
    • Alisol-A 24-acetate
    • Alisol-A-24-acetate
    • (8alpha,9beta,11beta,14beta,23S,24R)-24-(Acetyloxy)-11,23,25-trihydroxydammar-13(17)-en-3-one
    • 24-O-Acetylalisol A
    • (8α,9β,14β,23S,24R)-11β,23,25-Trihydroxy-24-acetoxydammar-13(17)-en-3-one
    • [2,4-Dihydroxy-6-(11-hydroxy-4,4,8,10,14-pentamethyl-3-oxo-1,2,5,6,7,9,11,12,15,16-decahydrocyclopen
    • Alisol A,24-acetate
    • Alisol A (24-acetate)
    • 24-O-Acetylalisol A;
    • BDBM50528872
    • alisol A 24-acetate
    • MDL： MFCD30478880
    • Inchi： 1S/C32H52O6/c1-18(16-23(35)27(29(5,6)37)38-19(2)33)20-10-14-31(8)21(20)17-22(34)26-30(7)13-12-25(36)28(3,4)24(30)11-15-32(26,31)9/h18,22-24,26-27,34-35,37H,10-17H2,1-9H3/t18-,22+,23+,24+,26+,27-,30+,31+,32+/m1/s1
    • InChI Key： WXHUQVMHWUQNTG-JSWHPQHOSA-N
    • SMILES： O([H])[C@@]1([H])C([H])([H])C2=C([C@]([H])(C([H])([H])[H])C([H])([H])[C@@]([H])([C@]([H])(C(C([H])([H])[H])(C([H])([H])[H])O[H])OC(C([H])([H])[H])=O)O[H])C([H])([H])C([H])([H])[C@]2(C([H])([H])[H])[C@@]2(C([H])([H])[H])C([H])([H])C([H])([H])[C@@]3([H])C(C([H])([H])[H])(C([H])([H])[H])C(C([H])([H])C([H])([H])[C@]3(C([H])([H])[H])[C@@]21[H])=O

Computed Properties

  • Exact Mass: 532.37600
  • Monoisotopic Mass: 532.37638937 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 38
  • Rotatable Bond Count: 7
  • Complexity: 1010
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 532.8
  • XLogP3: 4.4
  • Topological Polar Surface Area: 104

Experimental Properties

  • Color/Form: White powder
  • Density: 1.14
  • Melting Point: 194-196 ºC
  • PSA: 104.06000
  • LogP: 5.36530

alisol A 24-acetate Security Information

  • Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

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alisol A 24-acetate Production Method

alisol A 24-acetate Suppliers

Hubei Cuiyuan Biotechnology Co.,Ltd
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(CAS:18674-16-3)AlisolA24-acetate
Order Number:CRN0859
Stock Status:in stock
Quantity:5mg/20mg/50mg
Purity:≥98%
Pricing Information Last Updated:Friday, 14 March 2025 10:55
Price ($):
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